molecular formula C8H14F2O3S B8777416 (4,4-Difluorocyclohexyl)methyl methanesulfonate

(4,4-Difluorocyclohexyl)methyl methanesulfonate

Cat. No. B8777416
M. Wt: 228.26 g/mol
InChI Key: UJXKLTBMFWNAMI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4,4-Difluorocyclohexyl)methyl methanesulfonate is a useful research compound. Its molecular formula is C8H14F2O3S and its molecular weight is 228.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality (4,4-Difluorocyclohexyl)methyl methanesulfonate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4,4-Difluorocyclohexyl)methyl methanesulfonate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(4,4-Difluorocyclohexyl)methyl methanesulfonate

Molecular Formula

C8H14F2O3S

Molecular Weight

228.26 g/mol

IUPAC Name

(4,4-difluorocyclohexyl)methyl methanesulfonate

InChI

InChI=1S/C8H14F2O3S/c1-14(11,12)13-6-7-2-4-8(9,10)5-3-7/h7H,2-6H2,1H3

InChI Key

UJXKLTBMFWNAMI-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)OCC1CCC(CC1)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

(4,4-Difluorocyclohexyl)methanol (0.7 g, 4.11 mmole) was stirred in CH2Cl2 (5 ml) and cooled in an ice bath. TEA (0.499 g, 4.93 mmoles) was added followed by methanesulfonyl chloride (0.518 g, 4.52 mmoles). Stirring was continued overnight while allowing to warm to room temp. 1.0 N HCl (30 ml) and CH2Cl2 (30 ml) was added and stirred for 5 min. The organic layer was dried over Na2SO4 and evaporated giving (4,4-difluorocyclohexyl)methyl methanesulfonate (142) as an oil. Yield (0.92 g, 98%): 1H NMR (400 MHz, DMSO-d6) δ 4.06 (d, J=6.4 Hz, 2H), 3.14 (s, 3H), 2.04-1.95 (m, 2H), 1.88-1.70 (m, 5H), 1.29-1.19 (m, 2H).
Quantity
0.7 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
[Compound]
Name
TEA
Quantity
0.499 g
Type
reactant
Reaction Step Two
Quantity
0.518 g
Type
reactant
Reaction Step Three
Name
Quantity
30 mL
Type
reactant
Reaction Step Four
Quantity
30 mL
Type
solvent
Reaction Step Four

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